2940959-71-5(Methyl 2-(2-aminoethoxy)-4-nitro-benzoate;hydrochloride) Price

This page is the exclusive Price page for 2940959-71-5(Methyl 2-(2-aminoethoxy)-4-nitro-benzoate;hydrochloride). This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
2940959-71-5
Methyl 2-(2-aminoethoxy)-4-nitro-benzoate;hydrochloride
2940959-71-5
C10H13ClN2O5
276.673621892929
6800600
169449165

Methyl 2-(2-aminoethoxy)-4-nitro-benzoate;hydrochloride Price

  • Brand
  • Package
  • Purity
Related Categories No. Brand Purity Specification Price Update time Buy
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. 2127833-100mg le yan 98% 100mg ￥1425.00 03 Aug. 2024
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. 2127833-250mg le yan 98% 250mg ￥2577.00 03 Aug. 2024
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. 2127833-500mg le yan 98% 500mg ￥3954.00 03 Aug. 2024
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. 2127833-1g le yan 98% 1g ￥5246.00 03 Aug. 2024
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. 2127833-5g le yan 98% 5g ￥21184.00 03 Aug. 2024
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. 2127833-10g le yan 98% 10g ￥32132.00 03 Aug. 2024
Aaron AR02AHT6-100mg aaron 97% 100mg $118.00 18 Feb. 2025
Aaron AR02AHT6-250mg aaron 97% 250mg $197.00 18 Feb. 2025
Aaron AR02AHT6-10g aaron 97% 10g $2450.00 18 Feb. 2025
Aaron AR02AHT6-500mg aaron 97% 500mg $280.00 18 Feb. 2025
Aaron AR02AHT6-1g aaron 97% 1g $400.00 18 Feb. 2025
Aaron AR02AHT6-5g aaron 97% 5g $1400.00 18 Feb. 2025

Methyl 2-(2-aminoethoxy)-4-nitro-benzoate;hydrochloride Related Products

2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide) 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid) 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide) 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid) 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol) 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide) 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid) 89640-58-4(2-Iodo-4-nitrophenylhydrazine) 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid) 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)

Related product prices

2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide CAS：2098070-20-1
4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid CAS：2680771-01-9
N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide CAS：1444113-98-7
Fmoc-S-3-amino-4,4-diphenyl-butyric acid CAS：332062-08-5
1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol CAS：1270529-38-8
N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide CAS：941977-17-9
2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid CAS：2138166-62-6
2-Iodo-4-nitrophenylhydrazine CAS：89640-58-4
3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid CAS：1449132-38-0
2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide CAS：2034271-14-0

Recommended suppliers

Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Company nature: Private enterprises
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Company nature: Private enterprises
NewCan Biotech Limited
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Company nature: Private enterprises
Yunnanjiuzhen
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Company nature: Private enterprises
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Company nature: Private enterprises